Glycine, N,N-diisobutyl-, ethyl ester

• CAS No.: 2644-25-9
• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: ethyl 2-[bis(2-methylpropyl)amino]acetate
• InChI: InChI=1S/C12H25NO2/c1-6-15-12(14)9-13(7-10(2)3)8-11(4)5/h10-11H,6-9H2,1-5H3
• InChI Key: RUANENNXSBNRIP-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN(CC(C)C)CC(C)C
• sequence: G

Description

While direct synthesis data for this compound is absent in the evidence, analogous glycine esters (e.g., methoxycarbonyl glycine ethyl ester ) suggest that alkylation of glycine’s amino group and esterification of the carboxyl group are key synthetic steps.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Molecular Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
Glycine, N,N-diisobutyl-, ethyl ester	C₁₂H₂₅NO₂	~215.33	Ethyl ester, diisobutyl	Under research (potential agrochemical/pharma)
Glycine ethyl ester	C₄H₉NO₂	103.12	Ethyl ester, NH₂	Biochemical studies
Butylate	C₉H₁₉NS₂	217.38	Thiocarbamate, diisobutyl	Herbicide

Table 2: Solubility and Reactivity

Compound	Solubility in Water	Solubility in Organic Solvents	Hydrolysis Rate
This compound	Low	High (e.g., DMSO, ethanol)	Slow (steric hindrance)
Glycine ethyl ester	Moderate	Moderate	Fast
DHA ethyl ester	0.15 mg/ml (PBS)	500 mg/ml (ethanol)	Moderate